Cas no 75014-48-1 (Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris-)

• Product Name: Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris-
• CAS No: 75014-48-1
• MF: C₂₃H₂₀O
• MW: 312.404306411743
• CID: 1776679
• PubChem ID: 11197747
• Update Time: 2025-04-21

Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris-
• [but-3-ynoxy(diphenyl)methyl]benzene
• 75014-48-1
• DTXSID80458505
• 4-triphenylmethyloxybut-1-yne
• SCHEMBL9371526
• DHUQBXPSCWINDT-UHFFFAOYSA-N

• Inchi： 1S/C23H20O/c1-2-3-19-24-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h1,4-18H,3,19H2
• InChI Key： DHUQBXPSCWINDT-UHFFFAOYSA-N
• SMILES： O(CCC#C)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 312.1515
• Monoisotopic Mass: 312.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23